Cas no 1270388-63-0 (3-amino-3-(4-methoxy-3-nitrophenyl)propan-1-ol)

• Product Name: 3-amino-3-(4-methoxy-3-nitrophenyl)propan-1-ol
• CAS No: 1270388-63-0
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 6076411
• PubChem ID: 82366877
• Update Time: 2024-01-15

3-amino-3-(4-methoxy-3-nitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-methoxy-3-nitrophenyl)propan-1-ol
• 1270388-63-0
• EN300-1859474

• Inchi： 1S/C10H14N2O4/c1-16-10-3-2-7(8(11)4-5-13)6-9(10)12(14)15/h2-3,6,8,13H,4-5,11H2,1H3
• InChI Key： MQHWIQSHYASDAT-UHFFFAOYSA-N
• SMILES： OCCC(C1C=CC(=C(C=1)[N+](=O)[O-])OC)N

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers